4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol

• IUPAC Name: 4-methoxy-3-(3-phenylquinoxalin-2-yl)phenol
• InChI: InChI=1S/C21H16N2O2/c1-25-19-12-11-15(24)13-16(19)21-20(14-7-3-2-4-8-14)22-17-9-5-6-10-18(17)23-21/h2-13,24H,1H3
• InChI Key: RJEFAVKVDANGLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)O)C2=NC3=CC=CC=C3N=C2C4=CC=CC=C4
• Molecular Formula: C21H16N2O2
• Molecular Weight: 328.4 g/mol

Description

4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol, also known as MPP, is a synthetic compound with potential therapeutic applications. MPP belongs to the class of quinoxaline derivatives and has been shown to exhibit antioxidant and anti-inflammatory properties.

Scientific Research Applications

4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol is not fully understood. However, it has been suggested that 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol exerts its antioxidant and anti-inflammatory effects by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis. Additionally, 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol has been shown to improve mitochondrial function and reduce lipid peroxidation.

Advantages and Limitations for Lab Experiments

4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol exhibits low toxicity and can be used at relatively high concentrations. However, 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol has some limitations. It is not water-soluble, which can limit its use in certain experiments. Additionally, 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol. One potential direction is to investigate the effects of 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol on various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Additionally, the mechanism of action of 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol needs to be further elucidated. Finally, the development of water-soluble derivatives of 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol could expand its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol involves the reaction of 3-phenylquinoxalin-2-amine and 4-methoxyphenol in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction mixture is then purified by column chromatography to yield 4-methoxy-3-(3-phenyl-2-quinoxalinyl)phenol as a white crystalline solid.